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Compound of Interest

Compound Name: Methylfurmethide iodide

Cat. No.: B073127 Get Quote

Information regarding the proper disposal procedures for methylfurmethide iodide is not

currently available through standard safety data sheet (SDS) databases.

Extensive searches for a Safety Data Sheet (SDS) and specific disposal guidelines for

methylfurmethide iodide have been unsuccessful. The available search results consistently

provide information for methyl iodide, a different chemical compound. It is crucial to understand

that while both compounds contain a methyl iodide component, their chemical structures, and

therefore their physical, chemical, and toxicological properties, may differ significantly.

Consequently, the disposal procedures for methyl iodide are not applicable to

methylfurmethide iodide and should not be used as a substitute.

Methylfurmethide iodide is classified as a muscarinic agonist.[1][2] Muscarinic agonists are a

class of parasympathomimetic drugs that mimic the action of acetylcholine on muscarinic

receptors.[2] While general information about the action and biological effects of muscarinic

agonists is available, this does not provide the specific details required for safe handling and

disposal.

For the safe and compliant disposal of methylfurmethide iodide, it is imperative to obtain the

official Safety Data Sheet (SDS) for this specific compound.

We recommend the following steps to ensure you have the necessary information for proper

disposal:
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Contact the Manufacturer or Supplier: The most reliable source for an SDS is the

manufacturer or supplier from whom the methylfurmethide iodide was purchased. They are

legally obligated to provide an SDS for their products.

Request a Safety Data Sheet (SDS): When contacting the manufacturer or supplier,

specifically request the Safety Data Sheet for methylfurmethide iodide.

Consult Your Institution's Environmental Health and Safety (EHS) Office: Your institution's

EHS office is a valuable resource for guidance on chemical waste disposal. They can

provide institution-specific procedures and may be able to assist in obtaining the necessary

SDS.

General Guidance for Handling and Disposal of Unidentified or Hazardous Chemicals (pending

receipt of SDS):

In the absence of specific disposal instructions, and as a matter of general laboratory safety,

the following principles should be applied to the handling of methylfurmethide iodide waste:

Treat as Hazardous Waste: Until proven otherwise by the SDS, assume the substance is

hazardous.

Segregate Waste: Do not mix methylfurmethide iodide waste with other chemical waste

streams.

Proper Labeling: Clearly label the waste container as "Hazardous Waste: Methylfurmethide
Iodide". Include any known hazard information.

Use Appropriate Personal Protective Equipment (PPE): When handling the waste, at a

minimum, wear standard laboratory PPE, including safety goggles, a lab coat, and chemical-

resistant gloves.

Store Safely: Store the waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area, away from incompatible materials.

It is critical to await the specific guidance provided in the manufacturer's Safety Data Sheet

before proceeding with the final disposal of methylfurmethide iodide. Using disposal
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procedures for a different chemical, such as methyl iodide, could result in dangerous chemical

reactions, environmental contamination, and non-compliance with regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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